Cas no 956374-46-2 ((2S)-3-methyl-2-(2-methylphenyl)formamidobutanoic acid)

• Product Name: (2S)-3-methyl-2-(2-methylphenyl)formamidobutanoic acid
• CAS No: 956374-46-2
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD08484254
• CID: 5225633
• Update Time: 2025-07-19

(2S)-3-methyl-2-(2-methylphenyl)formamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-(2-methylbenzoyl)-
• (2S)-3-methyl-2-(2-methylphenyl)formamidobutanoic acid

• MDL： MFCD08484254
• Inchi： 1S/C13H17NO3/c1-8(2)11(13(16)17)14-12(15)10-7-5-4-6-9(10)3/h4-8,11H,1-3H3,(H,14,15)(H,16,17)/t11-/m0/s1
• InChI Key： DGRVECXJCRCMGT-NSHDSACASA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)C1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (2S)-3-methyl-2-(2-methylphenyl)formamidobutanoic acid

Professional Introduction to (2S)-3-methyl-2-(2-methylphenyl)formamidobutanoic Acid (CAS No. 956374-46-2)

Compound with the CAS number 956374-46-2, specifically identified as (2S)-3-methyl-2-(2-methylphenyl)formamidobutanoic acid, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique stereochemistry and structural features, has garnered attention due to its potential applications in drug development and biochemical studies.

The molecular structure of (2S)-3-methyl-2-(2-methylphenyl)formamidobutanoic acid comprises a chiral center at the (2S) position, which is a critical factor in determining its biological activity. The presence of a formamidine moiety and a substituted phenyl ring contributes to its complex interactions with biological targets. Such structural attributes make it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of (2S)-3-methyl-2-(2-methylphenyl)formamidobutanoic acid plays a pivotal role in its pharmacological properties. Studies have demonstrated that enantiomeric purity is crucial for the efficacy and safety of drugs, making this compound an attractive candidate for further investigation.

Research involving (2S)-3-methyl-2-(2-methylphenyl)formamidobutanoic acid has explored its potential in various therapeutic areas. For instance, its structural motif has been investigated for its role in modulating enzyme activity and receptor binding. The formamidine group, in particular, has shown promise in interactions with proteases and other enzymes relevant to metabolic pathways.

The synthesis of (2S)-3-methyl-2-(2-methylphenyl)formamidobutanoic acid presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These methods are essential for ensuring that the compound's biological activity is not compromised by the presence of racemic impurities.

One of the most compelling aspects of studying (2S)-3-methyl-2-(2-methylphenyl)formamidobutanoic acid is its potential as a lead compound for drug discovery. By leveraging computational chemistry and high-throughput screening, researchers can identify derivatives with enhanced pharmacological properties. This approach has been successful in identifying novel compounds with improved efficacy and reduced side effects.

The role of computational modeling in understanding the behavior of (2S)-3-methyl-2-(methylphenyl)formamidobutanoic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at the atomic level. These studies have helped refine the design of drug candidates by predicting their binding affinity and metabolic stability.

In conclusion, the compound identified by CAS number 956374-46-2, known as (2S)-3-methyl-2-(methylphenyl)formamidobutanoic acid, represents a promising area of research in pharmaceutical chemistry. Its unique structural features and stereochemical properties make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.